Cas no 2241870-23-3 (tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate-2,2,3,3,5,6,6-d7)

• Product Name: tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate-2,2,3,3,5,6,6-d7
• CAS No: 2241870-23-3
• MF: C₁₆H₂₈BNO₄
• MW: 316.251956939697
• CID: 6821210
• PubChem ID: 133553122
• Update Time: 2025-03-03

tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate-2,2,3,3,5,6,6-d7 Chemical and Physical Properties

Names and Identifiers

• CS-18862
• 2241870-23-3
• tert-butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydropyridine-1(2H)-carboxylate-2,2,3,3,5,6,6-d7
• 3,6-Dihydro-2H-pyridine(2,2,3,5,5,6,6-d7)-1-N-Boc-4-boronic acid pinacol ester

• Inchi： 1S/C16H28BNO4/c1-14(2,3)20-13(19)18-10-8-12(9-11-18)17-21-15(4,5)16(6,7)22-17/h8H,9-11H2,1-7H3/i8D,9D2,10D2,11D2
• InChI Key： VVDCRJGWILREQH-VFOFTGSVSA-N
• SMILES： O1B(C2=C([2H])C([2H])([2H])N(C(=O)OC(C)(C)C)C([2H])([2H])C2([2H])[2H])OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 316.2550758Da
• Monoisotopic Mass: 316.2550758Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų